Cas no 1181-54-0 (Clomocycline)

• Product Name: Clomocycline
• CAS No: 1181-54-0
• MF: C₂₃H₂₅ClN₂O₉
• MW: 508.905606031418
• CID: 170661
• PubChem ID: 54680675
• Update Time: 2025-04-19

Clomocycline Chemical and Physical Properties

Names and Identifiers

• 2-Naphthacenecarboxamide,7-chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-N-(hydroxymethyl)-6-methyl-1,11-dioxo-,(4S,4aS,5aS,6S,12aS)-
• (4S,4aS,5aS,6S,12aR)-7-chloro-4-(dimethylamino)-1,6,10,11,12a-pentahydroxy-N-(hydroxymethyl)-6-methyl-3,12-dioxo-4,4a,5,5a-tetrahydrotetracene-2-carboxamide
• (2Z,4S,4aS,5aS,6S,12aS)-7-chloro-4-(dimethylamino)-6,10,11,12a-tetrahydroxy-2-{hydroxy[(hydroxymethyl)amino]methylidene}-6-methyl-4a,5a,6,12a-tetrahydrotetracene-1,3,12(2H,4H,5H)-trione
• 7-chloro-N2-(hydroxymethyl)tetracycline
• CHEMBL2106071
• DB00453
• (4S,4aS,5aS,6S,12aS)-7-chloro-4-(dimethylamino)-3,6,10,12,12a-pentahydroxy-N-(hydroxymethyl)-6-methyl-1,11-dioxo-1,4,4a,5,5a,6,11,12a-octahydrotetracene-2-carboxamide
• Clomocycline [INN:BAN]
• CLOMOCYCLINE [WHO-DD]
• Clomocycline
• CHLORMETHYLENCYCLINE
• Clomocyclinum [INN-Latin]
• Q4925524
• CHEBI:59589
• N-2-Hydroxymethylchlortetracycline
• N'-Methylolo-chlortetracycline
• BRN 2715004
• SCHEMBL49191
• YP0241BU76
• DTXSID80905089
• Chlormethylenecycline
• D06885
• clomocyclina
• NS00069836
• 2-Naphthacenecarboxamide, 7-chloro-4-(dimethylamino)-1,2,3,4,4a,5,5a,6,11,12a-decahydro-1,11-dioxo-N-(hydroxymethyl)-6-methyl-3,6,10,12,12a-pentahydroxy-
• Clomociclina
• CLOMOCYCLINE [MI]
• Clomocycline (INN)
• 1181-54-0
• Clomociclina [INN-Spanish]
• Clomocyclinum
• CLOMOCYCLINE [INN]
• UNII-YP0241BU76
• naphthacenecarboxamide; Chlormethylenecycline; Chlortetracycline, N-methylol-
• 7-Chloro-4-(dimethylamino)-1,4,4a,5,5a,6,11,12a-octahydro-3,6,10,12,12a-pentahydroxy-N-(hydroxymethyl)-6-methyl-1,11-dioxo-2-naphthacenecarboxamide

• Inchi： 1S/C23H25ClN2O9/c1-22(34)8-6-9-16(26(2)3)18(30)14(21(33)25-7-27)20(32)23(9,35)19(31)12(8)17(29)13-11(28)5-4-10(24)15(13)22/h4-5,8-9,16,27-29,32,34-35H,6-7H2,1-3H3,(H,25,33)/t8-,9-,16-,22-,23-/m0/s1
• InChI Key： BXTHDFJCJQJHKD-KMVLDZISSA-N
• SMILES： ClC1=CC=C(C2C(=C3C([C@@]4(C(=C(C(NCO)=O)C([C@H]([C@@H]4C[C@@H]3[C@@](C)(C=21)O)N(C)C)=O)O)O)=O)O)O

Computed Properties

• Exact Mass: 508.12495
• Monoisotopic Mass: 508.1248581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 35
• Rotatable Bond Count: 3
• Complexity: 1040
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 188Ų

Experimental Properties

• Density: 1.2607 (rough estimate)
• Melting Point: 157.5°C (rough estimate)
• Refractive Index: 1.6000 (estimate)
• PSA: 187.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines Tetracyclines
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tetracyclines